Cas no 2387248-25-9 (3,6-Dichloro-1H-pyrazolo[3,4-b]pyrazine)

• Product Name: 3,6-Dichloro-1H-pyrazolo[3,4-b]pyrazine
• CAS No: 2387248-25-9
• MF: C₅H₂Cl₂N₄
• MW: 189.002177715302
• CID: 6794867
• PubChem ID: 124036875
• Update Time: 2024-09-13

3,6-Dichloro-1H-pyrazolo[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2387248-25-9
• 3,6-Dichloro-1H-pyrazolo[3,4-b]pyrazine
• SCHEMBL25208146

• Inchi： 1S/C5H2Cl2N4/c6-2-1-8-3-4(7)10-11-5(3)9-2/h1H,(H,9,10,11)
• InChI Key： CEYDIMABJMQOBB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(N=C(C=N2)Cl)=NN1

Computed Properties

• Exact Mass: 187.9656515g/mol
• Monoisotopic Mass: 187.9656515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų